Cas no 2228370-68-9 (tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate
• CAS No: 2228370-68-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6157274
• PubChem ID: 165670970
• Update Time: 2025-06-08

tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate
• EN300-1878385
• 2228370-68-9

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-6-14-9-11(15)8-10-4-5-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： YWZOJZGFLPVBHZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1CC1CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate (CAS No. 2228370-68-9)

The compound tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate (CAS No. 2228370-68-9) is a piperazine derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropylmethyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and its potential as a building block for novel therapeutics.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in medicinal chemistry. tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate is no exception, as it serves as a precursor for small molecule inhibitors and receptor modulators. Its CAS No. 2228370-68-9 is often queried in scientific databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key trends in organic chemistry is the exploration of cyclopropyl-containing compounds, which are known for their metabolic stability and conformational rigidity. The cyclopropylmethyl group in this molecule enhances its pharmacokinetic properties, making it a topic of interest for researchers investigating CNS-targeting drugs and GPCR ligands. This aligns with the growing focus on central nervous system disorders and precision medicine.

The tert-butyl carboxylate protecting group in tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate is another critical feature, enabling selective deprotection during multi-step syntheses. This property is highly valued in peptide chemistry and combinatorial library design, where protecting group strategies are essential for achieving desired molecular architectures. Searches for carbamate protecting groups and N-Boc piperazines often lead to this compound.

From a synthetic perspective, CAS No. 2228370-68-9 is frequently discussed in forums and publications related to heterocyclic chemistry. Its preparation involves nucleophilic substitution and carbamate formation, processes that are central to modern organic synthesis. Laboratories focusing on asymmetric catalysis and green chemistry also explore this compound due to its potential for atom-economical transformations.

In the context of drug discovery, tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate is often associated with kinase inhibitors and neurotransmitter analogs. Recent studies highlight its utility in designing allosteric modulators, a hot topic in pharmacology and biotech innovation. The compound's logP and hydrogen bonding capacity are frequently analyzed to predict its blood-brain barrier permeability.

Another area of interest is the compound's role in fragment-based drug design (FBDD). Its moderate size and functional group diversity make it an ideal scaffold for lead optimization. Queries about piperazine scaffolds in FBDD often reference this molecule, underscoring its relevance in computational chemistry and molecular docking studies.

Environmental and regulatory considerations also play a role in the popularity of tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate. Unlike some hazardous intermediates, this compound is generally regarded as stable and manageable under standard laboratory conditions. This aligns with the increasing emphasis on sustainable chemistry and green solvents in industrial applications.

In summary, tert-butyl 2-(cyclopropylmethyl)piperazine-1-carboxylate (CAS No. 2228370-68-9) is a multifaceted compound with broad applications in pharmaceutical research, medicinal chemistry, and organic synthesis. Its structural features, including the cyclopropylmethyl and tert-butyl carboxylate groups, contribute to its utility as a building block for innovative therapeutics. As the scientific community continues to explore piperazine derivatives and small molecule drugs, this compound remains a key player in advancing drug discovery and chemical innovation.